Cas no 1804483-14-4 (5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804483-14-4
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4841215
• Update Time: 2025-06-07

5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-2-12-7(13(15)16)6(5(4)3-14)17-8(9,10)11/h2-3H,1H3
• InChI Key： JWQCKYKCNOVABY-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC=C(C)C=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804483-14-4)

5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804483-14-4) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine core, which is substituted with a methyl group, a nitro group, a trifluoromethoxy group, and an aldehyde functional group. These substituents confer specific chemical properties and reactivity profiles that make it a valuable intermediate in the synthesis of more complex molecules.

The methyl group on the pyridine ring enhances the lipophilicity of the molecule, which can be crucial for its biological activity and permeability through cell membranes. The nitro group introduces electron-withdrawing properties, affecting the electronic distribution within the molecule and influencing its reactivity in various chemical transformations. The trifluoromethoxy group is known for its strong electron-withdrawing effect and can significantly impact the physical and chemical properties of the compound, such as solubility and stability. Finally, the aldehyde functional group provides a reactive site for further derivatization, making this compound a versatile building block in organic synthesis.

Recent research has highlighted the potential of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in the development of novel pharmaceuticals. For instance, studies have shown that compounds derived from this intermediate exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has also been explored in the field of agrochemicals. Its unique structure makes it suitable for the development of new herbicides and pesticides with improved efficacy and reduced environmental impact. Researchers have reported that derivatives of this compound exhibit high selectivity and low toxicity, making them attractive candidates for sustainable agricultural practices.

The versatility of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde extends to materials science as well. Its ability to undergo various chemical reactions makes it a valuable precursor for the synthesis of functional materials with tailored properties. For example, it has been used in the preparation of polymers with enhanced thermal stability and mechanical strength, which are essential for applications in electronics and aerospace industries.

From a synthetic chemistry perspective, 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde can be prepared through several routes, each offering different advantages depending on the desired scale and purity of the final product. One common method involves the reaction of 5-methylpyridin-2(1H)-one with trifluoromethanesulfonyl chloride followed by nitration and oxidation steps to introduce the nitro and aldehyde functionalities. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving overall yields.

The safety profile of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible materials.

In conclusion, 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804483-14-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for developing novel compounds with improved biological activity, environmental sustainability, and material properties. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.